(3aR,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate

Specification

• CAS No.: 1251001-17-8
• Molecular Formula: C18H32N2O4
• Molecular Weight: 340.464
• IUPAC Name: tert-butyl (3aR,4R,7aS)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• Standard InChI: InChI=1S/C18H32N2O4/c1-17(2,3)23-15(21)19-14-9-7-8-12-10-20(11-13(12)14)16(22)24-18(4,5)6/h12-14H,7-11H2,1-6H3,(H,19,21)/t12-,13+,14-/m1/s1
• Standard InChI Key: UIEIDXVJEYWTPT-HZSPNIEDSA-N
• SMILES: CC(C)(C)OC(=O)NC1CCCC2C1CN(C2)C(=O)OC(C)(C)C

Introduction

(3aR,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate is a complex organic compound with a specific stereochemistry, indicated by the (3aR,4R,7aS) notation. This compound is a derivative of isoindole, a bicyclic structure consisting of a benzene ring fused to a pyrrolidine ring. The tert-butoxycarbonyl (Boc) group is a common protecting group in organic synthesis, used to protect amino groups during chemical reactions.

Synonyms and Related Compounds

• Synonyms:

  • (3aR,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate

  • 2-Boc-4-amino-octahydro-isoindole

  • Racemic-(3aR,4R,7aS)-tert-butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate

  • rel-(3aR,4S,7aR)-2-Boc-4-amino-octahydro-isoindole

  • Racemic-(3aR,4R,7aS)-tert-butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate (WX110058)

  • rel-(3aS,4S,7aR)-2-Boc-4-amino-octahydro-isoindole

  • 2H-Isoindole-2-carboxylic acid, 4-aminooctahydro-, 1,1-dimethylethyl ester, (3aR,4R,7aS)-rel-

  • Racemic-tert-butyl (3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

Safety and Handling

While specific safety data for this compound is not detailed in the available sources, handling organic compounds typically requires caution. Protective equipment such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area.

Research Findings and Applications

The compound is primarily used in organic synthesis as a building block for more complex molecules. Its specific applications in pharmaceutical or chemical research are not explicitly detailed in the available literature, but its structure suggests potential use in the synthesis of compounds with biological activity.